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Compound of Interest

Compound Name: 4,4'-Dibromobiphenyl

Cat. No.: B048405 Get Quote

Technical Support Center: 4,4'-Dibromobiphenyl
This guide provides researchers, scientists, and drug development professionals with essential

technical information, troubleshooting advice, and frequently asked questions regarding the

stability, storage, and handling of 4,4'-Dibromobiphenyl (CAS: 92-86-4).

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for 4,4'-Dibromobiphenyl?

4,4'-Dibromobiphenyl is a stable solid at room temperature when stored in a tightly sealed

container.[1] For maximum shelf life, it should be stored in a cool, dry, and well-ventilated area,

away from incompatible substances such as strong oxidizing agents.[1][2] While ambient

temperatures are generally acceptable for the solid, stock solutions are best stored at -20°C for

up to one year or -80°C for up to two years to prevent degradation.[3]

Q2: My 4,4'-Dibromobiphenyl powder appears light yellow, not white. Is it still usable?

The product is typically described as a white to off-white or light yellow-beige crystalline

powder.[1][2] A slight yellow tinge does not necessarily indicate impurity or degradation, but it is

best to verify the purity (e.g., via melting point or HPLC) if your application is sensitive to

impurities. The melting point should be in the range of 163-169 °C.[4][5]

Q3: What solvents are recommended for dissolving 4,4'-Dibromobiphenyl?
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4,4'-Dibromobiphenyl is practically insoluble in water.[1] It is soluble in various organic

solvents, including ethanol, acetone, benzene, toluene, hexane, and chloroform.[1][2][6] The

choice of solvent will depend on the specific experimental requirements.

Q4: What are the primary safety hazards associated with 4,4'-Dibromobiphenyl?

This chemical is classified as hazardous. It is harmful if swallowed, causes skin and serious

eye irritation, and may cause respiratory irritation.[4][7][8] It is also suspected of causing cancer

and is very toxic to aquatic life.[7][8] Always handle this compound in a well-ventilated fume

hood using appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[1][7]

Q5: What are the incompatible materials to avoid when working with 4,4'-Dibromobiphenyl?

Avoid contact with strong oxidizing agents, strong reducing agents, and reactive metals.[1]

Hazardous decomposition can occur at high temperatures, producing carbon monoxide (CO),

carbon dioxide (CO2), and hydrogen halides.[4]

Physicochemical and Safety Data
The following tables summarize key quantitative data for 4,4'-Dibromobiphenyl.

Table 1: Physicochemical Properties

Property Value

CAS Number 92-86-4

Molecular Formula C₁₂H₈Br₂

Molecular Weight 312.00 g/mol [5]

Appearance White to off-white crystalline powder[1][5]

Melting Point 163-169 °C[4][5]

Boiling Point 355-360 °C[4][5]

Solubility Insoluble in water; Soluble in organic solvents[1]
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Table 2: GHS Hazard Information

Hazard Statement Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[7]

Skin Corrosion/Irritation H315 Causes skin irritation[7]

Serious Eye Damage/Irritation H318 Causes serious eye damage[7]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[7]

Carcinogenicity H351
Suspected of causing

cancer[7]

Hazardous to the Aquatic

Environment
H400 Very toxic to aquatic life[7]

Experimental Protocols & Troubleshooting
4,4'-Dibromobiphenyl is a common building block in cross-coupling reactions. Below is a

representative protocol for a Suzuki-Miyaura coupling reaction.

Protocol: Suzuki-Miyaura Coupling of 4,4'-
Dibromobiphenyl with Phenylboronic Acid
Objective: To synthesize 4,4'-diphenylbiphenyl via a palladium-catalyzed Suzuki-Miyaura cross-

coupling reaction.

Materials:

4,4'-Dibromobiphenyl

Phenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)
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Potassium phosphate (K₃PO₄), anhydrous

Toluene, anhydrous

Water, degassed

Standard laboratory glassware (oven-dried)

Inert atmosphere setup (e.g., Schlenk line with Argon or Nitrogen)

Procedure:

Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add 4,4'-
Dibromobiphenyl (1.0 equiv.), phenylboronic acid (2.2 equiv.), and K₃PO₄ (3.0 equiv.).

Catalyst Addition: In a separate vial, quickly weigh and add Pd(OAc)₂ (0.02 equiv.) and

SPhos (0.04 equiv.). Add these solids to the Schlenk flask.

Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon)

three times.

Solvent Addition: Under a positive pressure of inert gas, add anhydrous toluene and

degassed water (typically in a 4:1 to 10:1 ratio, e.g., 5 mL toluene and 1 mL water per mmol

of dibromobiphenyl) via syringe.

Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction

progress by TLC or GC-MS. The reaction is typically complete within 4-24 hours.

Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water.

Separate the organic layer. Wash the organic layer with water and then with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel or by recrystallization to yield the pure product.

Troubleshooting Guides
Guide 1: Low or No Yield in Suzuki Coupling
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Low or no product formation is a common issue in Suzuki couplings. The flowchart below

outlines a systematic approach to troubleshooting this problem.

Low / No Product Yield

Check Reagent Quality & Stoichiometry

Was the Reaction Run Under Inert Atmosphere?

If Reagents OK

Verify purity of aryl halide and boronic acid.
(Old boronic acid may have degraded).

Check...

Use a slight excess (1.1-1.5 eq.) of boronic acid.

Check...

Is the Catalyst System Active?

Yes

Ensure solvents were properly degassed.
(Oxygen can deactivate the Pd(0) catalyst).

No? Fix...

Confirm inert gas setup is leak-free.

No? Fix...

Are Reaction Conditions (Solvent, Temp, Base) Optimal?

If Catalyst OK

Use a fresh source of Palladium catalyst and phosphine ligand.

Try...

Consider a different Pd source/ligand combination
(e.g., Pd(PPh₃)₄, Buchwald precatalysts).

Try...

Ensure base is strong enough and anhydrous if required.
(K₂CO₃ vs K₃PO₄).

Try...

Screen different solvents (e.g., Dioxane, DMF, THF).

Try...

Increase reaction temperature.

Try...

Click to download full resolution via product page

Caption: Troubleshooting flowchart for low yield in Suzuki coupling reactions.

Guide 2: Storage and Handling Workflow
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Proper handling from receipt to disposal is critical for safety and experimental success.

Receive Product

Store in a cool, dry,
well-ventilated area.

Keep container tightly closed.

Weighing & Handling

Use in Experiment

Dispose as Hazardous Waste

Wear PPE:
Gloves, Goggles, Lab Coat Handle in Fume Hood

Click to download full resolution via product page

Caption: Recommended workflow for handling 4,4'-Dibromobiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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